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Compound of Interest

Compound Name: 2,3,4-Trichlorothiophene

Cat. No.: B097329 Get Quote

An In-Depth Technical Guide to the Chemical Properties of 2,3,4-Trichlorothiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 2,3,4-trichlorothiophene. Due to the limited availability of experimental data

for this specific isomer, this guide leverages data from closely related polychlorinated

thiophenes to provide well-founded predictions and insights into its chemical behavior.

Core Chemical Properties
2,3,4-Trichlorothiophene is a polychlorinated derivative of the heterocyclic aromatic

compound thiophene. Its structure consists of a five-membered ring containing one sulfur atom,

with chlorine atoms substituted at the 2, 3, and 4 positions.

Property Value Source

Molecular Formula C₄HCl₃S [1]

Molecular Weight 187.50 g/mol [1]

CAS Number 17249-78-4 [1]

Melting Point Data not available

Boiling Point Data not available

Density Data not available
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Synthesis of 2,3,4-Trichlorothiophene: A
Generalized Protocol
A specific, detailed experimental protocol for the synthesis of 2,3,4-trichlorothiophene is not

readily available in the reviewed literature. However, a general approach can be inferred from

established methods for the chlorination of thiophene and its derivatives. The direct chlorination

of thiophene typically yields a mixture of chlorinated products, from which the desired isomer

must be separated.

Generalized Experimental Protocol:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a gas inlet tube,

and a condenser, dissolve thiophene in a suitable inert solvent such as dichloromethane or

carbon tetrachloride.

Chlorination: Cool the solution in an ice bath. Slowly bubble chlorine gas through the solution

while stirring vigorously. The reaction is exothermic and should be carefully monitored. The

degree of chlorination can be controlled by the reaction time and the amount of chlorine gas

introduced. For the synthesis of trichlorinated thiophenes, an excess of the chlorinating

agent is required.

Work-up: After the desired reaction time, cease the chlorine gas flow and allow the mixture to

warm to room temperature. Wash the reaction mixture with an aqueous solution of sodium

bicarbonate to neutralize any remaining acid, followed by a wash with water.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate),

filter, and remove the solvent under reduced pressure. The resulting crude product, a mixture

of various chlorothiophenes, can then be purified by fractional distillation or column

chromatography to isolate the 2,3,4-trichlorothiophene isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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